Cas no 203302-91-4 (1,1,1-Trifluoro-2-butanonecyanohydrin)
203302-91-4 structure
Product Name:1,1,1-Trifluoro-2-butanonecyanohydrin
CAS No:203302-91-4
MF:C5H6F3NO
MW:153.1024518013
MDL:MFCD00236720
CID:909576
PubChem ID:2777073
Update Time:2025-04-19
1,1,1-Trifluoro-2-butanonecyanohydrin Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-TRIFLUORO-2-CYANO-2-BUTANOL PLEASE INQUIRE
- 1,1,1-Trifluoro-2-butanone cyanohydrin
- AKOS006229099
- 3,3,3-trifluoro-2-hydroxy-2-ethylpropiononitrile
- Butanenitrile, 2-hydroxy-2-(trifluoromethyl)-
- DTXSID70380361
- 2-Hydroxy-2-(trifluoromethyl)butyronitrile
- MFCD00236720
- 203302-91-4
- 2-hydroxy-2-(trifluoromethyl)butanenitrile
- SCHEMBL998630
- 1,1,1-Trifluoro-2-cyanobutan-2-ol
- 1,1,1-Trifluoro-2-butanonecyanohydrin
-
- MDL： MFCD00236720
- Inchi： 1S/C5H6F3NO/c1-2-4(10,3-9)5(6,7)8/h10H,2H2,1H3
- InChI Key： MFDZRGPBIWWYFA-UHFFFAOYSA-N
- SMILES： FC(C(C#N)(CC)O)(F)F
Computed Properties
- Exact Mass: 153.04
- Monoisotopic Mass: 153.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 206.6±40.0 ºC (760 Torr),
- Flash Point: 78.7±27.3 ºC,
- Solubility: Slightly soluble (7.2 g/l) (25 º C),
- PSA: 44.02000
- LogP: 1.21338
1,1,1-Trifluoro-2-butanonecyanohydrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003570-1g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95+% | 1g |
356CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003570-5g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95+% | 5g |
1105CNY | 2021-05-08 | |
| Fluorochem | 001575-25g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95% | 25g |
￡197.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003570-1g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95+% | 1g |
356.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003570-5g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95+% | 5g |
1105.0CNY | 2021-07-13 | |
| Fluorochem | 001575-1g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 001575-5g |
1,1,1-Trifluoro-2-butanone cyanohydrin |
203302-91-4 | 95% | 5g |
￡66.00 | 2022-03-01 | |
| TRC | T898773-50mg |
1,1,1-Trifluoro-2-butanonecyanohydrin |
203302-91-4 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898773-100mg |
1,1,1-Trifluoro-2-butanonecyanohydrin |
203302-91-4 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T898773-500mg |
1,1,1-Trifluoro-2-butanonecyanohydrin |
203302-91-4 | 500mg |
$ 80.00 | 2022-06-02 |
1,1,1-Trifluoro-2-butanonecyanohydrin Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
203302-91-4 (1,1,1-Trifluoro-2-butanonecyanohydrin) Related Products
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